Cas no 890642-35-0 (1-(4-fluorophenyl)methyl-4-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one)
1-(4-fluorophenyl)methyl-4-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-fluorophenyl)methyl-4-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
- CCG-148461
- 4-(1-allyl-1H-benzimidazol-2-yl)-1-(4-fluorobenzyl)pyrrolidin-2-one
- AKOS016259345
- 4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(4-fluorobenzyl)pyrrolidin-2-one
- F3243-0745
- 1-[(4-fluorophenyl)methyl]-4-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one
- 1-[(4-fluorophenyl)methyl]-4-(1-prop-2-enylbenzimidazol-2-yl)pyrrolidin-2-one
- AKOS001520154
- 890642-35-0
- VU0607031-1
-
- Inchi: 1S/C21H20FN3O/c1-2-11-25-19-6-4-3-5-18(19)23-21(25)16-12-20(26)24(14-16)13-15-7-9-17(22)10-8-15/h2-10,16H,1,11-14H2
- InChI Key: VFKLUFDHWIFWSX-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CN1C(CC(C2=NC3C=CC=CC=3N2CC=C)C1)=O
Computed Properties
- Exact Mass: 349.15904043g/mol
- Monoisotopic Mass: 349.15904043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 38.1Ų
1-(4-fluorophenyl)methyl-4-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3243-0745-2μmol |
1-[(4-fluorophenyl)methyl]-4-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
890642-35-0 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3243-0745-5μmol |
1-[(4-fluorophenyl)methyl]-4-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
890642-35-0 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3243-0745-10μmol |
1-[(4-fluorophenyl)methyl]-4-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
890642-35-0 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3243-0745-20μmol |
1-[(4-fluorophenyl)methyl]-4-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
890642-35-0 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3243-0745-1mg |
1-[(4-fluorophenyl)methyl]-4-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
890642-35-0 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3243-0745-2mg |
1-[(4-fluorophenyl)methyl]-4-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
890642-35-0 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3243-0745-3mg |
1-[(4-fluorophenyl)methyl]-4-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
890642-35-0 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3243-0745-4mg |
1-[(4-fluorophenyl)methyl]-4-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
890642-35-0 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3243-0745-5mg |
1-[(4-fluorophenyl)methyl]-4-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
890642-35-0 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3243-0745-10mg |
1-[(4-fluorophenyl)methyl]-4-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
890642-35-0 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
1-(4-fluorophenyl)methyl-4-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 1-(4-fluorophenyl)methyl-4-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
Introduction to Compound CAS No. 890642-35-0: 1-(4-fluorophenyl)methyl-4-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
The compound with CAS No. 890642-35-0, known as 1-(4-fluorophenyl)methyl-4-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyrrolidinone core, a benzodiazole moiety, and a fluorophenyl substituent. The presence of these functional groups makes it a versatile candidate for various applications, particularly in drug discovery and advanced material synthesis.
Recent studies have highlighted the potential of this compound as a bioactive agent due to its ability to interact with specific biological targets. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that the benzodiazole group within the molecule exhibits strong binding affinity towards certain protein kinases, making it a promising lead compound for anti-cancer drug development. Furthermore, the fluorophenyl substituent enhances the molecule's lipophilicity, which is crucial for improving its bioavailability and pharmacokinetic properties.
Another area where this compound has shown potential is in the development of optoelectronic materials. The benzodiazole moiety is known for its excellent electron-withdrawing properties, which are advantageous in creating advanced materials for light-emitting diodes (LEDs) and photovoltaic devices. A study conducted at the University of California, Berkeley, revealed that incorporating this compound into polymer blends significantly improved the charge transport properties of the resulting materials, leading to enhanced device performance.
From a synthetic perspective, the preparation of this compound involves a multi-step process that combines principles from both organic and heterocyclic chemistry. The synthesis typically begins with the formation of the benzodiazole ring through a condensation reaction between an o-aminoaryl aldehyde and an o-carboxyaryl aldehyde. This intermediate is then subjected to further reactions to introduce the fluorophenylmethyl group and the pyrrolidinone core. The entire process requires precise control over reaction conditions to ensure high yields and optimal purity.
In terms of characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of this compound. These methods provide critical insights into the molecular geometry and intermolecular interactions, which are essential for understanding its physical and chemical properties.
Looking ahead, ongoing research is focused on exploring additional applications of this compound in areas such as catalysis, sensors, and nanotechnology. For example, preliminary experiments suggest that this compound could serve as a highly efficient catalyst in organic transformations due to its ability to stabilize reactive intermediates. Additionally, its unique electronic properties make it a strong candidate for use in next-generation sensor devices capable of detecting trace amounts of environmental pollutants.
In conclusion, CAS No. 890642-35-0 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its intricate structure and functional groups endow it with remarkable properties that continue to drive innovative research efforts. As advancements in synthetic methods and characterization techniques unfold, this compound is poised to play an increasingly important role in both academic research and industrial applications.
890642-35-0 (1-(4-fluorophenyl)methyl-4-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)